N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(thiophen-2-yl)benzamide

• IUPAC Name: N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-4-thiophen-2-ylbenzamide
• InChI: InChI=1S/C21H18N4OS/c1-25-19(8-9-24-25)18-11-15(12-22-14-18)13-23-21(26)17-6-4-16(5-7-17)20-3-2-10-27-20/h2-12,14H,13H2,1H3,(H,23,26)
• InChI Key: WTEYUWAKBFXFST-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CN=CC(=C2)CNC(=O)C3=CC=C(C=C3)C4=CC=CS4
• Molecular Formula: C21H18N4OS
• Molecular Weight: 374.5 g/mol

Description

N-{[5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-4-(thiophen-2-yl)benzamide, or NMPTPTB for short, is a novel small molecule that has been studied for its potential applications in scientific research. NMPTPTB is a thiophene-based compound that belongs to the class of pyrazole-pyridine-benzamides. It has been synthesized by a variety of methods, including a one-pot method, and has been studied for its potential applications in drug discovery and development, as well as in other areas of scientific research.

Mechanism of Action

Target of Action

The primary target of this compound is Nicotinamide phosphoribosyltransferase (NAMPT) . NAMPT catalyzes the rate-limiting step of the NAD+ salvage pathway . Since NAD+ plays a pivotal role in many biological processes including metabolism and aging, activation of NAMPT is an attractive therapeutic target for treatment of diverse array of diseases .

Mode of Action

The compound interacts with its target, NAMPT, to activate it . This activation leads to an increase in the production of NAD+, which is crucial for many biological processes . Additionally, the compound has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .

Biochemical Pathways

The activation of NAMPT by the compound affects the NAD+ salvage pathway . This pathway is responsible for the recycling of NAD+, a coenzyme that plays a key role in cellular metabolism and energy production .

Pharmacokinetics

The compound has potent in vitro antipromastigote activity

Result of Action

The activation of NAMPT by the compound leads to an increase in the production of NAD+ . This can have various molecular and cellular effects, depending on the specific biological processes that are influenced by NAD+.

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For instance, the compound’s interaction with its target can be influenced by the presence of other molecules in the environment . .

Advantages and Limitations for Lab Experiments

NMPTPTB has several advantages for use in laboratory experiments. First, it is a small molecule, which makes it easier to handle and store. Second, it is relatively inexpensive to synthesize and can be synthesized in large quantities. Finally, it has been found to be active against a variety of cancer cell lines, bacterial and fungal pathogens, and other targets.
However, NMPTPTB also has some limitations for use in laboratory experiments. First, its mechanism of action is not yet fully understood, so it is difficult to predict how it will act in different contexts. Second, it is not yet known whether it has any toxic side effects. Finally, it has not yet been approved for use in humans, so it cannot be used in clinical trials.

Future Directions

There are several potential future directions for research on NMPTPTB. First, further research is needed to understand its mechanism of action and to determine whether it has any toxic side effects. Second, further research is needed to determine its efficacy in treating various diseases, such as cancer and bacterial and fungal infections. Third, further research is needed to develop methods for synthesizing NMPTPTB in larger quantities. Finally, further research is needed to investigate its potential applications in drug discovery and development.

Synthesis Methods

NMPTPTB has been synthesized by a variety of methods, including a one-pot method. The one-pot method involves the reaction of aryl bromides, aryl chlorides, aryl iodides, and aryl sulfides with 1-methyl-1H-pyrazole-5-yl pyridine-3-ylmethanone. This reaction occurs in the presence of a base, such as potassium carbonate, and a solvent, such as dimethyl sulfoxide (DMSO). The reaction is then quenched with aqueous acetic acid, and the product is isolated by precipitation.

Scientific Research Applications

NMPTPTB has been studied for its potential applications in scientific research. It has been found to be active against a variety of cancer cell lines, including breast, ovarian, and prostate cancer cell lines. Additionally, it has been found to be active against a variety of bacterial and fungal pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans. NMPTPTB has also been studied for its potential applications in drug discovery and development, as well as in other areas of scientific research.